Cas no 27563-67-3 (N-Methyldodecanamide)

• Product Name: N-Methyldodecanamide
• CAS No: 27563-67-3
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• MDL: MFCD00051780
• CID: 88728
• PubChem ID: 253660114
• Update Time: 2025-05-23

N-Methyldodecanamide Chemical and Physical Properties

Names and Identifiers

• N-Methyldodecanamide
• N-Methyllauramide
• Dodecanamide,N-methyl
• lauric acid methylamide
• methyl dodecamide
• N-Dodecanoylmethylamine
• N-Lauroylmethylamine
• N-Methyl-lauramid
• Dodecanamide, N-methyl-
• Q63391902
• N-Methyl dodecanamide
• APWSJINSLHHRPD-UHFFFAOYSA-N
• M2452
• CBA56367
• SCHEMBL2905304
• AS-57955
• DTXSID00181964
• AKOS009158966
• CS-0207165
• D91599
• 27563-67-3
• MFCD00051780

• MDL： MFCD00051780
• Inchi： 1S/C13H27NO/c1-3-4-5-6-7-8-9-10-11-12-13(15)14-2/h3-12H2,1-2H3,(H,14,15)
• InChI Key： APWSJINSLHHRPD-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCC)NC

Computed Properties

• Exact Mass: 213.20900
• Monoisotopic Mass: 213.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: 68.0 to 72.0 deg-C
• Boiling Point: 317.2±25.0 °C at 760 mmHg
• Flash Point: 193.3±12.4 °C
• Refractive Index: 1.442
• PSA: 29.10000
• LogP: 4.04420
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

N-Methyldodecanamide Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-Methyldodecanamide

Research Brief on N-Methyldodecanamide (CAS: 27563-67-3): Recent Advances and Applications

N-Methyldodecanamide (CAS: 27563-67-3) is a fatty acid amide derivative that has garnered increasing attention in chemical, biological, and pharmaceutical research due to its unique physicochemical properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and emerging applications in drug development and biotechnology.

Recent studies have explored novel synthetic routes for N-Methyldodecanamide with improved yields and purity. A 2023 publication in the Journal of Medicinal Chemistry reported an optimized microwave-assisted synthesis method that reduced reaction times from 12 hours to under 2 hours while maintaining >95% purity. This advancement addresses previous challenges in large-scale production and makes the compound more accessible for research and potential commercial applications.

In pharmacological research, N-Methyldodecanamide has demonstrated interesting biological activities. A 2024 study published in Bioorganic & Medicinal Chemistry Letters revealed its potent inhibitory effects on protein-protein interactions involved in inflammatory pathways, with IC50 values in the low micromolar range. The compound showed particular promise in modulating the NF-κB signaling pathway, suggesting potential applications in developing anti-inflammatory therapeutics.

Structural-activity relationship (SAR) studies have provided insights into the molecular basis of N-Methyldodecanamide's biological effects. Research indicates that both the amide functionality and the alkyl chain length are critical for its activity. Modifications at these positions have led to derivatives with enhanced potency and selectivity, opening new avenues for drug discovery programs targeting metabolic disorders and certain cancers.

In drug delivery applications, N-Methyldodecanamide has shown potential as a penetration enhancer for transdermal drug delivery systems. Its amphiphilic nature facilitates the transport of both hydrophilic and hydrophobic compounds across biological membranes. Recent in vitro and ex vivo studies have demonstrated its ability to enhance the permeation of various therapeutic agents without significant cytotoxicity at effective concentrations.

The safety profile of N-Methyldodecanamide has been evaluated in several preclinical studies. Acute toxicity tests in animal models showed favorable results, with LD50 values suggesting a relatively safe profile for potential therapeutic use. However, chronic toxicity studies and comprehensive pharmacokinetic analyses are still needed to fully assess its safety for human applications.

Looking forward, researchers are exploring the potential of N-Methyldodecanamide in combination therapies and as a scaffold for developing novel bioactive compounds. Its unique chemical properties make it a promising candidate for further investigation in multiple therapeutic areas, including metabolic diseases, inflammation, and oncology. Continued research efforts are expected to uncover additional applications and optimize its pharmacological properties for clinical translation.